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Compound of Interest

Compound Name: QO 58

Cat. No.: B15623911 Get Quote

For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount, especially when handling novel chemical compounds. This document provides

crucial safety protocols and logistical plans for the handling and disposal of QO 58, a potent

K_v_7 channel opener. The information herein is compiled to build a foundation of trust and

provide value beyond the product itself, making this your preferred source for laboratory safety

and chemical handling information.

Chemical Identification:

Name: QO 58

Chemical Name: 5-(2,6-Dichloro-5-fluoro-3-pyridinyl)-3-phenyl-2-(trifluoromethyl)-

pyrazolo[1,5-a]pyrimidin-7(4H)-one

While a comprehensive Safety Data Sheet (SDS) for QO 58 is not publicly available, the

following guidance is based on best practices for handling similar chemical structures and

should be followed diligently. It is imperative to obtain the official SDS from your supplier before

commencing any work with this compound.

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

QO 58. This is a minimum requirement and should be supplemented by a risk assessment of

the specific procedures being undertaken.
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Area of Protection Required PPE Specifications & Remarks

Eye & Face Protection
Safety glasses with side-

shields or goggles

Must comply with EN166 (EU)

or NIOSH (US) standards. A

face shield should be worn if

there is a splash hazard.

Hand Protection Chemical-resistant gloves

Nitrile or neoprene gloves are

recommended. Inspect gloves

for integrity before each use.

Dispose of contaminated

gloves properly.

Body Protection Laboratory coat

A fully buttoned lab coat is

required. For procedures with

a higher risk of splashes, a

chemical-resistant apron over

the lab coat is advised.

Respiratory Protection

Not generally required for

small quantities in a well-

ventilated area.

If handling large quantities, or

if dust or aerosols may be

generated, a NIOSH-approved

respirator with an appropriate

cartridge is necessary. Work in

a chemical fume hood is the

preferred engineering control.

Operational Plan: Step-by-Step Handling
Procedures
Adherence to a strict operational plan is critical to minimize exposure and ensure safe handling

of QO 58.

1. Preparation and Engineering Controls:

Ventilation: All handling of solid QO 58 and preparation of its solutions must be conducted in

a certified chemical fume hood.
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Emergency Equipment: Ensure that an eyewash station and a safety shower are readily

accessible and have been recently tested.

Spill Kit: A chemical spill kit appropriate for solid and solvent-based spills should be available

in the laboratory.

2. Weighing and Solution Preparation:

Weighing: When weighing the solid compound, do so on a tared weigh paper or in a suitable

container within the chemical fume hood to avoid generating dust.

Dissolving: QO 58 is soluble in DMSO.[1] When preparing stock solutions, add the solvent

slowly to the solid to prevent splashing. Cap the vial securely and vortex or sonicate until

fully dissolved.

3. Storage:

Solid Compound: Store the solid form of QO 58 at +4°C for long-term storage.

Stock Solutions: Aliquot stock solutions into smaller, single-use vials to avoid repeated

freeze-thaw cycles. Store stock solutions at -20°C or -80°C.

Disposal Plan
Proper disposal of chemical waste is crucial to protect personnel and the environment.

1. Waste Segregation:

Solid Waste: All disposable materials contaminated with QO 58, including weigh boats,

pipette tips, and gloves, should be collected in a dedicated, clearly labeled hazardous waste

container.

Liquid Waste: Unused solutions of QO 58 and any solvent used for rinsing contaminated

glassware should be collected in a separate, labeled hazardous liquid waste container. Do

not mix with other waste streams unless compatibility has been confirmed.

2. Decontamination:
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Glassware: Reusable glassware should be decontaminated by rinsing with a suitable solvent

(e.g., ethanol or acetone) to remove all traces of QO 58. The rinsate must be collected as

hazardous liquid waste. After the initial solvent rinse, the glassware can be washed with

soap and water.

Work Surfaces: Decontaminate the work surface of the chemical fume hood with a suitable

solvent and then with soap and water after each use.

3. Final Disposal:

All hazardous waste must be disposed of through your institution's environmental health and

safety (EHS) office. Follow all local, state, and federal regulations for the disposal of

chemical waste. Never pour chemical waste down the drain.

Experimental Workflow for Handling QO 58
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Caption: Workflow for the safe handling and disposal of QO 58.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. QO 58 | Voltage-gated Potassium (KV) Channels | Tocris Bioscience [tocris.com]

To cite this document: BenchChem. [Essential Safety and Logistical Information for Handling
QO 58]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15623911#personal-protective-equipment-for-
handling-qo-58]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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